Cas no 94549-44-7 (2-Propenoic acid, 2-methyl-3-phenyl-, anhydride)

• Product Name: 2-Propenoic acid, 2-methyl-3-phenyl-, anhydride
• CAS No: 94549-44-7
• MF: C₂₀H₁₈O₃
• MW: 306.355125904083
• CID: 752251
• PubChem ID: 71330441
• Update Time: 2025-04-19

2-Propenoic acid, 2-methyl-3-phenyl-, anhydride Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-3-phenyl-, anhydride
• (2-methyl-3-phenylprop-2-enoyl) 2-methyl-3-phenylprop-2-enoate
• 2-Methyl-3-phenylprop-2-enoic anhydride
• 94549-44-7
• DTXSID40759146

• Inchi： 1S/C20H18O3/c1-15(13-17-9-5-3-6-10-17)19(21)23-20(22)16(2)14-18-11-7-4-8-12-18/h3-14H,1-2H3
• InChI Key： QKOILZDHQIIRTN-UHFFFAOYSA-N
• SMILES： O(C(C(C)=CC1C=CC=CC=1)=O)C(C(C)=CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 306.125594432g/mol
• Monoisotopic Mass: 306.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4Ų